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Compound of Interest

Compound Name: USP7-055

Cat. No.: B15585579 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling USP7-055, a potent small molecule inhibitor. The

following procedures are designed to ensure the safe handling, use, and disposal of this

compound in a laboratory setting.

Personal Protective Equipment (PPE)
When handling USP7-055, a comprehensive approach to personal protection is mandatory to

minimize exposure and ensure safety. The following table summarizes the required personal

protective equipment.

PPE Category Specification Purpose

Eye Protection
Safety goggles with side-

shields.[1]

Protects eyes from splashes or

aerosols.[1]

Hand Protection Protective gloves (e.g., nitrile).
Prevents direct skin contact

with the compound.[1]

Body Protection
Impervious clothing, such as a

lab coat.[1]

Protects against contamination

of personal clothing.[1]

Respiratory Protection Suitable respirator.[1]

Required when handling the

compound as a powder or if

aerosols may be generated.[1]
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Operational Plan: From Handling to Disposal
A systematic approach to handling USP7-055 is essential to maintain a safe laboratory

environment. The following step-by-step guidance outlines the key operational procedures.

1. Preparation and Safe Handling:

Ventilation: Always handle USP7-055 in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.[1]

Avoid Contamination: Do not eat, drink, or smoke in the area where the compound is being

handled.[2] Wash hands thoroughly after handling.[1]

Storage: Keep the container tightly sealed in a cool, well-ventilated area, away from direct

sunlight and ignition sources. For long-term storage, refer to the manufacturer's

recommendations, which may include storage at -20°C for powder or -80°C in solvent.[1]

2. Accidental Release Measures:

Personal Precautions: In the event of a spill, use full personal protective equipment. Avoid

breathing vapors, mist, dust, or gas.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[1]

Cleaning Up: For small spills, absorb the solution with an inert, non-combustible material

such as diatomite or universal binders. Decontaminate surfaces and equipment by scrubbing

with a suitable solvent like alcohol.[1]

3. Disposal Plan:

Contaminated Materials: Dispose of contaminated materials, including absorbent materials

and empty containers, in accordance with approved waste disposal regulations.[1]

Waste Disposal: Leftover or expired compounds should be disposed of through an approved

waste disposal plant. Do not release the compound into the environment.[1]
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Experimental Workflow and Biological Context
To provide a practical context for the use of USP7-055, the following diagrams illustrate a

typical experimental workflow for a potent small molecule inhibitor and the signaling pathway it

is designed to target.
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Figure 1. A generalized experimental workflow for USP7-055.
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Ubiquitin-specific protease 7 (USP7) is a deubiquitinating enzyme that plays a critical role in

regulating the stability of several key proteins involved in cancer progression. One of the most

important substrates of USP7 is MDM2, an E3 ubiquitin ligase that targets the tumor

suppressor protein p53 for degradation.[3] By inhibiting USP7, compounds like USP7-055 can

prevent the deubiquitination of MDM2, leading to its self-ubiquitination and degradation. This, in

turn, stabilizes p53, allowing it to activate downstream pathways that lead to cell cycle arrest

and apoptosis in cancer cells.
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Figure 2. Simplified signaling pathway of USP7 and p53-MDM2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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